[(1R,3Ar,4S,7aR)-1-[(2S,3S)-3-hydroxy-6-(methoxymethoxy)-6-methylhept-4-yn-2-yl]-7a-methyl-1,2,3,3a,4,5,6,7-octahydroinden-4-yl] benzoate

• IUPAC Name: [(1R,3aR,4S,7aR)-1-[(2S,3S)-3-hydroxy-6-(methoxymethoxy)-6-methylhept-4-yn-2-yl]-7a-methyl-1,2,3,3a,4,5,6,7-octahydroinden-4-yl] benzoate
• InChI: InChI=1S/C27H38O5/c1-19(23(28)15-17-26(2,3)31-18-30-5)21-13-14-22-24(12-9-16-27(21,22)4)32-25(29)20-10-7-6-8-11-20/h6-8,10-11,19,21-24,28H,9,12-14,16,18H2,1-5H3/t19-,21+,22-,23+,24-,27+/m0/s1
• InChI Key: KZCGXVQSDRGSNX-UXWKVLCDSA-N
• Canonical SMILES: CC(C1CCC2C1(CCCC2OC(=O)C3=CC=CC=C3)C)C(C#CC(C)(C)OCOC)O
• Isomeric SMILES: C[C@@H]([C@H]1CC[C@@H]2[C@@]1(CCC[C@@H]2OC(=O)C3=CC=CC=C3)C)[C@@H](C#CC(C)(C)OCOC)O
• Molecular Formula: C27H38O5
• Molecular Weight: 442.6 g/mol

Description

[(1R,3Ar,4S,7aR)-1-[(2S,3S)-3-hydroxy-6-(methoxymethoxy)-6-methylhept-4-yn-2-yl]-7a-methyl-1,2,3,3a,4,5,6,7-octahydroinden-4-yl] benzoate is a useful research compound. Its molecular formula is C27H38O5 and its molecular weight is 442.6 g/mol. The purity is usually 95%.
BenchChem offers high-quality [(1R,3Ar,4S,7aR)-1-[(2S,3S)-3-hydroxy-6-(methoxymethoxy)-6-methylhept-4-yn-2-yl]-7a-methyl-1,2,3,3a,4,5,6,7-octahydroinden-4-yl] benzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [(1R,3Ar,4S,7aR)-1-[(2S,3S)-3-hydroxy-6-(methoxymethoxy)-6-methylhept-4-yn-2-yl]-7a-methyl-1,2,3,3a,4,5,6,7-octahydroinden-4-yl] benzoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Characterization and Synthesis

Research has explored the synthesis and molecular characterization of compounds with structures similar to (1R,3Ar,4S,7aR)-1-[(2S,3S)-3-hydroxy-6-(methoxymethoxy)-6-methylhept-4-yn-2-yl]-7a-methyl-1,2,3,3a,4,5,6,7-octahydroinden-4-yl] benzoate. Studies like those by Martins et al. (2020) have focused on the synthesis and characterization of related compounds, providing insights into their molecular properties and potential applications in various fields such as biochemistry and pharmaceuticals (Martins et al., 2020).

Chemical Reactions and Derivatives

The reactivity of similar compounds in various chemical reactions has been studied extensively. For instance, Gerber and Vogel (2001) explored the stereoselective synthesis of certain derivatives, highlighting the versatility and potential for creating a range of related compounds with diverse applications (Gerber & Vogel, 2001).

Application in Endophytic Fungi Studies

Compounds analogous to (1R,3Ar,4S,7aR)-1-[(2S,3S)-3-hydroxy-6-(methoxymethoxy)-6-methylhept-4-yn-2-yl]-7a-methyl-1,2,3,3a,4,5,6,7-octahydroinden-4-yl] benzoate have been identified in endophytic fungi. Ye et al. (2020) isolated new benzoic acid derivatives from Aspergillus versicolor, an endophytic fungus, suggesting the potential use of similar compounds in the study of endophytic fungi and their applications in pharmacology and biochemistry (Ye et al., 2020).

Photophysical Properties

The photophysical properties of related compounds have been a subject of study, as seen in the work of Kim et al. (2021). Their research on methyl 2-hydroxy-4-(5-R-thiophen-2-yl)benzoate derivatives provides valuable information on the luminescent properties of such compounds, which could be relevant for applications in material science and sensor technology (Kim et al., 2021).

Antimicrobial and Antifungal Applications

Compounds structurally similar to (1R,3Ar,4S,7aR)-1-[(2S,3S)-3-hydroxy-6-(methoxymethoxy)-6-methylhept-4-yn-2-yl]-7a-methyl-1,2,3,3a,4,5,6,7-octahydroinden-4-yl] benzoate have shown potential in antimicrobial and antifungal applications. Research by Kim et al. (2018) on metabolites from Phoma sp. PF2, an endophytic fungus, highlights the bioactive properties of such compounds, suggesting their potential use in developing new antimicrobial agents (Kim et al., 2018).